Cda-lte4
Cda-lte4
Brand Name:
Vulcanchem
CAS No.:
114115-51-4
VCID:
VC20849042
InChI:
InChI=1S/C23H33NO8S/c1-17(25)24-18(23(31)32)16-33-20(19(26)12-11-15-22(29)30)13-9-7-5-3-2-4-6-8-10-14-21(27)28/h2-3,5-9,13,18-20,26H,4,10-12,14-16H2,1H3,(H,24,25)(H,27,28)(H,29,30)(H,31,32)/b3-2-,7-5+,8-6-,13-9+/t18?,19-,20+/m0/s1
SMILES:
CC(=O)NC(CSC(C=CC=CC=CCC=CCCC(=O)O)C(CCCC(=O)O)O)C(=O)O
Molecular Formula:
C23H33NO8S
Molecular Weight:
483.6 g/mol
Cda-lte4
CAS No.: 114115-51-4
Cat. No.: VC20849042
Molecular Formula: C23H33NO8S
Molecular Weight: 483.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 114115-51-4 |
|---|---|
| Molecular Formula | C23H33NO8S |
| Molecular Weight | 483.6 g/mol |
| IUPAC Name | (4Z,7Z,9E,11E,13R,14S)-13-(2-acetamido-2-carboxyethyl)sulfanyl-14-hydroxyoctadeca-4,7,9,11-tetraenedioic acid |
| Standard InChI | InChI=1S/C23H33NO8S/c1-17(25)24-18(23(31)32)16-33-20(19(26)12-11-15-22(29)30)13-9-7-5-3-2-4-6-8-10-14-21(27)28/h2-3,5-9,13,18-20,26H,4,10-12,14-16H2,1H3,(H,24,25)(H,27,28)(H,29,30)(H,31,32)/b3-2-,7-5+,8-6-,13-9+/t18?,19-,20+/m0/s1 |
| Standard InChI Key | QGAYARJCHQVTKP-IKKMYBAHSA-N |
| Isomeric SMILES | CC(=O)NC(CS[C@H](/C=C/C=C/C=C\C/C=C\CCC(=O)O)[C@H](CCCC(=O)O)O)C(=O)O |
| SMILES | CC(=O)NC(CSC(C=CC=CC=CCC=CCCC(=O)O)C(CCCC(=O)O)O)C(=O)O |
| Canonical SMILES | CC(=O)NC(CSC(C=CC=CC=CCC=CCCC(=O)O)C(CCCC(=O)O)O)C(=O)O |
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